3-(Pyrrolidin-3-yl)-1h-1,2,4-triazol-5-amine dihydrochloride

• IUPAC Name: 5-pyrrolidin-3-yl-1H-1,2,4-triazol-3-amine;dihydrochloride
• InChI: InChI=1S/C6H11N5.2ClH/c7-6-9-5(10-11-6)4-1-2-8-3-4;;/h4,8H,1-3H2,(H3,7,9,10,11);2*1H
• InChI Key: KVJGDOUMBVLWQG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=NC(=NN2)N.Cl.Cl
• Molecular Formula: C6H13Cl2N5
• Molecular Weight: 226.10 g/mol

Description

3-(Pyrrolidin-3-yl)-1h-1,2,4-triazol-5-amine dihydrochloride, also known as PTZ, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular formula of C7H12N6. PTZ is a triazole derivative that has been used as a convulsant agent in animal models of epilepsy. It has also been used as a tool to study the mechanisms of epileptogenesis and to develop new antiepileptic drugs.

Mechanism of Action

The exact mechanism of action of 3-(Pyrrolidin-3-yl)-1h-1,2,4-triazol-5-amine dihydrochloride is not fully understood. It is thought to act by inhibiting the function of the gamma-aminobutyric acid (GABA) system, which is an important inhibitory neurotransmitter in the brain. This compound has been shown to enhance the release of excitatory neurotransmitters such as glutamate, which can lead to the development of seizures.
Biochemical and Physiological Effects:
This compound-induced seizures have been shown to cause changes in the expression of various genes and proteins in the brain. These changes are thought to be involved in the development and progression of epilepsy. This compound-induced seizures have also been shown to cause oxidative stress and inflammation in the brain, which can lead to neuronal damage and cell death.

Advantages and Limitations for Lab Experiments

3-(Pyrrolidin-3-yl)-1h-1,2,4-triazol-5-amine dihydrochloride-induced seizures are a widely used model of epilepsy in animal research. They are relatively easy to induce and can be used to study various aspects of epilepsy, including the mechanisms of epileptogenesis, the effects of antiepileptic drugs, and the development of new therapies. However, this compound-induced seizures have several limitations. They are acute and do not recapitulate the chronic nature of epilepsy. They also do not fully replicate the complex pathophysiology of human epilepsy.

Future Directions

There are several future directions for research involving 3-(Pyrrolidin-3-yl)-1h-1,2,4-triazol-5-amine dihydrochloride. One area of research is the development of new therapies for epilepsy based on the mechanisms of action of this compound. Another area of research is the development of new animal models of epilepsy that better recapitulate the chronic nature of the disease. This compound-induced seizures have also been used to study the effects of environmental factors on the development of epilepsy, such as the effects of prenatal exposure to toxins. Further research in these areas may lead to new insights into the pathophysiology of epilepsy and the development of new therapies.

Synthesis Methods

3-(Pyrrolidin-3-yl)-1h-1,2,4-triazol-5-amine dihydrochloride can be synthesized by reacting 3-aminopyrrolidine with hydrazine hydrate and triethylorthoformate in the presence of acetic acid. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt of this compound. This synthesis method was first reported by Kornberg and colleagues in 1960.

Scientific Research Applications

3-(Pyrrolidin-3-yl)-1h-1,2,4-triazol-5-amine dihydrochloride has been extensively used in scientific research as a convulsant agent in animal models of epilepsy. It has been used to induce seizures in rodents, zebrafish, and other animal models. This compound-induced seizures are characterized by tonic-clonic convulsions, which are similar to the seizures observed in human epilepsy. This compound-induced seizures have been used to study the mechanisms of epileptogenesis, the effects of antiepileptic drugs, and the development of new therapies for epilepsy.